Cas no 3039-83-6 (Vinyl sulfonate, Sodium salt)

• Product Name: Vinyl sulfonate, Sodium salt
• CAS No: 3039-83-6
• MF: C₂H₃NaO₃S
• MW: 130.09
• MDL: MFCD00007520
• CID: 43731
• PubChem ID: 87577836
• Update Time: 2026-03-05

Vinyl sulfonate, Sodium salt Chemical and Physical Properties

Names and Identifiers

• Vinyl sulfonate, Sodium salt
• Vinylsulfonic acid sodium salt solution
• sodium ethylenesulphonate
• Vinylsulfonatesodiumsaltsolid
• Vinylsulphonic acid sodium salt
• Ethenesulfonic acid sodium salt
• Vinyl sulfonate
• SVS
• Vinyl sulphonate,sodium salt
• ETHYLENESULFONIC ACID SODIUM SALT
• SODIUM VINYLSULFONATE
• SODIUM VINYLSULPHONATE
• SODIUM ETHYLENESULFONATE
• VINYLSULFONIC ACID SODIUM SALT
• VS(Vinyl sulphonate, sodium salt)
• Einecs 221-242-5
• Natriumethylensulfonat15
• Sodium ethenesulfonate
• sodium ethylenemonosulfonate
• SodiuM ethylenesulph
• Vinylsulfonic Acid Sodium Salt (25% in Water, ca. 2.3mol/L)
• VS
• Sodium Ethenesulfonate (25% in H2O)
• Lyapolate sodium (USAN)
• Vinylsulfonicacidsodiumsalt
• NCGC00255242-01
• NSC 8957
• Peson (TN)
• Q1969766
• Sodium apolate
• sodium;ethenesulfonate
• DTXSID0027513
• EC 221-242-5
• 25 wt. % in H2O
• DTXCID207513
• 9002-97-5
• TAMOL VS
• CHEMBL2106422
• Sodium Vinylsulfonate (25% in Water, ca. 2.3mol/L)
• NCGC00185758-01
• MFCD00007520
• AKOS015962100
• vinyl sulfonic acid sodium salt
• MFCD00084471
• AKOS015912620
• Ethenesulfonic acid, sodium salt (1:1)
• UNII-F7K3L38Z7B
• Tox21_113468
• sodium ethylene sulfonate
• Sodium apolate (INN)
• E81955
• CS-0157965
• 25053-27-4
• POLY(VINYLSULFONIC ACID, SODIUM SALT)
• W-106946
• Ethenesulfonic acid, sodium salt
• Lyapolate
• Sodium vinylsulfonate solution
• Sodium poly(vinylsulfonate)
• SVS 25
• V0043
• HS 1 (SALT)
• NSC-8957
• SCHEMBL28654
• D04825
• Tox21_301466
• Sodium Vinylsulfonate, 25% aq. soln.
• F7K3L38Z7B
• Sodium ethenesulfonate(25% in H2O)
• DB-047774
• NS00100139
• Sodium Vinyl sulfonate
• 3039-83-6
• CAS-3039-83-6
• sodium vinyl sulphonate
• Sodium vinylsulfonate (25% in Water, ca. 2.3mol/L)

• MDL： MFCD00007520
• Inchi： InChI=1S/C2H4O3S.Na/c1-2-6(3,4)5;/h2H,1H2,(H,3,4,5);/q;+1/p-1
• InChI Key： BWYYYTVSBPRQCN-UHFFFAOYSA-M
• SMILES： C=CS(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 129.97000
• Monoisotopic Mass: 129.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• Color/Form: Yellow viscous liquid.
• Density: 1.20
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: n20/D 1.376
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 65.58000
• LogP: 0.75590
• Solubility: Not available
• Sensitiveness: Light Sensitive

Vinyl sulfonate, Sodium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S27-S28-S36/37/39
• Safety Term：S26;S36
• Risk Phrases：R36/38
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C(BD294196)    Inert atmosphere,2-8°C(BD00804641)

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Vinyl sulfonate, Sodium salt

Introduction to Vinyl sulfonate, Sodium salt (CAS No: 3039-83-6)

Vinyl sulfonate, Sodium salt, with the chemical formula NaC₄H₃SO₃, is a versatile and highly reactive compound widely utilized in the field of organic synthesis and polymer chemistry. This compound, identified by its CAS number 3039-83-6, has garnered significant attention due to its unique properties and broad applications. Its molecular structure incorporates a vinyl group and a sulfonate moiety, which endow it with exceptional reactivity in various chemical transformations.

The primary significance of Vinyl sulfonate, Sodium salt lies in its role as a monomer and intermediate in the synthesis of polymers and specialty chemicals. The presence of the sulfonate group makes it an excellent electrophile, facilitating reactions such as addition polymerization, cross-linking, and functionalization. This property has made it indispensable in the production of water-soluble polymers, adhesives, coatings, and rheological additives.

In recent years, research has highlighted the potential of Vinyl sulfonate, Sodium salt in the development of novel biomaterials. Its ability to undergo controlled polymerization allows for the creation of hydrogels with tunable mechanical and chemical properties. These hydrogels have found applications in drug delivery systems, tissue engineering, and biosensors. For instance, studies have demonstrated its use in constructing biocompatible matrices that can encapsulate therapeutic agents and release them in a controlled manner.

The compound's reactivity also extends to the functionalization of surfaces and materials. Researchers have leveraged its vinyl group to introduce sulfonate functionalities onto various substrates through grafting or copolymerization techniques. This approach has been particularly useful in developing anti-fouling coatings for medical devices and hydrophobic surfaces with enhanced wetting properties. Such applications underscore the compound's importance in advancing material science and nanotechnology.

Moreover, Vinyl sulfonate, Sodium salt has been explored in the field of catalysis. Its ability to act as a ligand or co-catalyst in organic reactions has led to innovative methodologies for C-C bond formation and functional group transformations. Recent studies have reported its use in palladium-catalyzed cross-coupling reactions, where it enhances selectivity and yield. This underscores its role as a valuable reagent in synthetic chemistry.

The pharmaceutical industry has also shown interest in Vinyl sulfonate, Sodium salt due to its potential as a precursor for bioactive molecules. Functionalized polymers derived from this compound have been investigated for their antimicrobial and anti-inflammatory properties. Additionally, its incorporation into drug formulations has improved solubility and bioavailability of active ingredients. These findings highlight its versatility beyond traditional polymer applications.

In environmental science, the use of Vinyl sulfonate, Sodium salt has been explored for wastewater treatment. Its ability to form stable complexes with metal ions makes it effective in removing heavy metals from industrial effluents. This application aligns with global efforts to develop sustainable chemical solutions for environmental challenges.

The synthesis of Vinyl sulfonate, Sodium salt typically involves the reaction of vinyl chloride with sulfur trioxide followed by neutralization with sodium hydroxide. Advances in synthetic methodologies have improved yield and purity, making it more accessible for industrial applications. Continuous-flow reactors have been particularly effective in optimizing these processes.

The safety profile of Vinyl sulfonate, Sodium salt is another critical aspect that merits discussion. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent skin irritation and eye damage. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling.

In conclusion, Vinyl sulfonate, Sodium salt (CAS No: 3039-83-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role in polymer chemistry, biomaterials development, catalysis, pharmaceuticals, and environmental science underscores its importance as a research tool and industrial chemical. As research continues to uncover new applications for this versatile compound, its relevance is expected to grow further.